1-[3-(4-fluorophenyl)acryloyl]-1H-1,2,4-triazol-3-amine

• IUPAC Name: (E)-1-(3-amino-1,2,4-triazol-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C11H9FN4O/c12-9-4-1-8(2-5-9)3-6-10(17)16-7-14-11(13)15-16/h1-7H,(H2,13,15)/b6-3+
• InChI Key: UYPJYQGSOWPYKE-ZZXKWVIFSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)N2C=NC(=N2)N)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)N2C=NC(=N2)N)F
• Molecular Formula: C11H9FN4O
• Molecular Weight: 232.21 g/mol

Description

1-[3-(4-fluorophenyl)acryloyl]-1H-1,2,4-triazol-3-amine is a chemical compound that has gained significant attention in recent years due to its potential application in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 1-[3-(4-fluorophenyl)acryloyl]-1H-1,2,4-triazol-3-amine involves the formation of a covalent bond between the compound and the target protein or enzyme. This covalent bond results in the inhibition or activation of the target protein or enzyme, depending on the specific application. The formation of this covalent bond can be monitored using various techniques, such as fluorescence spectroscopy and mass spectrometry.
Biochemical and Physiological Effects:
1-[3-(4-fluorophenyl)acryloyl]-1H-1,2,4-triazol-3-amine has shown various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases and kinases. It has also been shown to activate the activity of certain enzymes, such as phosphatases. Furthermore, this compound has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-(4-fluorophenyl)acryloyl]-1H-1,2,4-triazol-3-amine in lab experiments is its ability to selectively target specific proteins and enzymes. This allows for more precise and accurate measurements of enzyme activity and protein function. However, one of the limitations of this compound is its potential toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the use of 1-[3-(4-fluorophenyl)acryloyl]-1H-1,2,4-triazol-3-amine in scientific research. One direction is the development of new drugs and therapies for various diseases, such as cancer and inflammation. Another direction is the use of this compound as a tool to study the mechanism of action of various proteins and enzymes. Additionally, this compound can be used in the development of new fluorescent probes for imaging and detection purposes.

Synthesis Methods

The synthesis of 1-[3-(4-fluorophenyl)acryloyl]-1H-1,2,4-triazol-3-amine can be achieved using various methods. One of the most commonly used methods involves the reaction of 4-fluorophenylhydrazine with ethyl acrylate in the presence of a catalytic amount of p-toluenesulfonic acid. The resulting product is then treated with sodium azide and triethylamine to yield 1-[3-(4-fluorophenyl)acryloyl]-1H-1,2,4-triazol-3-amine. Other methods include the use of different starting materials and catalysts.

Scientific Research Applications

1-[3-(4-fluorophenyl)acryloyl]-1H-1,2,4-triazol-3-amine has shown potential application in various scientific research studies. It has been used as a tool to study the mechanism of action of certain enzymes and proteins. It has also been used as a fluorescent probe to monitor the activity of enzymes and to detect specific molecules in biological systems. Furthermore, this compound has been used in the development of new drugs and therapies for various diseases.